Cas no 61979-84-8 (Hexanoic acid, 4-methyl-, butyl ester, (S)-)
61979-84-8 structure
Product Name:Hexanoic acid, 4-methyl-, butyl ester, (S)-
CAS No:61979-84-8
MF:C11H22O2
MW:186.291183948517
CID:1631302
Update Time:2024-08-30
Hexanoic acid, 4-methyl-, butyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 4-methyl-, butyl ester, (S)-
- Hexanoic acid, 4-methyl-, butyl ester, (S)- (9CI)
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- Inchi: 1S/C11H22O2/c1-4-6-9-13-11(12)8-7-10(3)5-2/h10H,4-9H2,1-3H3/t10-/m0/s1
- InChI Key: SNWUUSOYMVALAQ-JTQLQIEISA-N
- SMILES: C(OCCCC)(=O)CC[C@@H](C)CC
Computed Properties
- Exact Mass: 186.16206
Experimental Properties
- Density: 0.870±0.06 g/cm3(Predicted)
- Boiling Point: 214.2±8.0 °C(Predicted)
- PSA: 26.3
Hexanoic acid, 4-methyl-, butyl ester, (S)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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